Cas no 33751-70-1 (Yttrium,tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-O,O')-, dihydrate, (OC-6-11)-(9CI))
33751-70-1 structure
Product Name:Yttrium,tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-O,O')-, dihydrate, (OC-6-11)-(9CI)
CAS No:33751-70-1
MF:C15H10F18O8Y
MW:749.112222194672
CID:294445
PubChem ID:24861336
Update Time:2025-04-19
Yttrium,tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-O,O')-, dihydrate, (OC-6-11)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Yttrium,tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-O,O')-, dihydrate, (OC-6-11)-(9CI)
- YTTRIUM(III) HEXAFLUOROACETYLACETONATE
- [tris(hexafluoroacetylacetonato)diaqua]Y(III)
- [Y(hfa)3(H2O)2]
- tris(1,1,1,5,5,5-hexafluoropentane-2,4-dionata)diaquayttrium
- Y(hexafluoroacetylacetonate)(H2O)2
- Y(hfac)3(H2O)2
- Yttrium(III) hexafluoroacetylacetonate dihydrate
- 33751-70-1
- (Z)-1,1,1,5,5,5-hexafluoro-4-hydroxypent-3-en-2-one;yttrium;dihydrate
- yttrium hexafluoroacetylacetonate dihydrate
- Yttrium(III) hexafluoroacetylacetonate dihydrate, 98%
-
- MDL: MFCD00151015
- Inchi: 1S/3C5H2F6O2.2H2O.Y/c3*6-4(7,8)2(12)1-3(13)5(9,10)11;;;/h3*1,12H;2*1H2;/b3*2-1-;;;
- InChI Key: FBGQQUQRBZKLQE-OHYMPEQPSA-N
- SMILES: [Y].FC(/C(=C/C(C(F)(F)F)=O)/O)(F)F.FC(/C(=C/C(C(F)(F)F)=O)/O)(F)F.FC(/C(=C/C(C(F)(F)F)=O)/O)(F)F.O.O
Computed Properties
- Exact Mass: 748.914662g/mol
- Monoisotopic Mass: 748.914662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 26
- Heavy Atom Count: 42
- Rotatable Bond Count: 3
- Complexity: 834
- Covalently-Bonded Unit Count: 6
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 10
- XLogP3: nothing
- Topological Polar Surface Area: 114Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 128-130 °C (lit.)
- PSA: 97.36000
- LogP: 6.00610
- Solubility: Not determined
Yttrium,tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-O,O')-, dihydrate, (OC-6-11)-(9CI) Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-37/39
-
Hazardous Material Identification:
- Risk Phrases:36/37/38
Yttrium,tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-O,O')-, dihydrate, (OC-6-11)-(9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01278-5g |
Yttrium,tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-O,O')-, dihydrate, (OC-6-11)-(9CI) |
33751-70-1 | 98% | 5g |
¥1288.0 | 2024-07-19 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 345601-5G |
Yttrium,tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-O,O')-, dihydrate, (OC-6-11)-(9CI) |
33751-70-1 | 98% | 5G |
¥885.14 | 2022-02-24 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-224382-5 g |
Yttrium(III) hexafluoroacetylacetonate dihydrate, |
33751-70-1 | 5g |
¥677.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-224382A-5 g |
Yttrium(III) hexafluoroacetylacetonate dihydrate, |
33751-70-1 | 5g |
¥624.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-224382-5g |
Yttrium(III) hexafluoroacetylacetonate dihydrate, |
33751-70-1 | 5g |
¥677.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-224382A-5g |
Yttrium(III) hexafluoroacetylacetonate dihydrate, |
33751-70-1 | 5g |
¥624.00 | 2023-09-05 |
Yttrium,tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-O,O')-, dihydrate, (OC-6-11)-(9CI) Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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